Cas no 2344678-58-4 (2-(Aminomethyl)thiazole-5-carboxylic acid hydrochloride)

• Product Name: 2-(Aminomethyl)thiazole-5-carboxylic acid hydrochloride
• CAS No: 2344678-58-4
• MF: C₅H₇ClN₂O₂S
• MW: 194.639278650284
• CID: 6602011
• PubChem ID: 138991816
• Update Time: 2025-06-26

2-(Aminomethyl)thiazole-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7356590
• 2344678-58-4
• 2-(aminomethyl)-1,3-thiazole-5-carboxylic acid;hydrochloride
• Z2901372956
• 2-(Aminomethyl)thiazole-5-carboxylic acid hydrochloride
• 2-(aminomethyl)-1,3-thiazole-5-carboxylic acid hydrochloride

• Inchi： 1S/C5H6N2O2S.ClH/c6-1-4-7-2-3(10-4)5(8)9;/h2H,1,6H2,(H,8,9);1H
• InChI Key： BTJZNUGTTWKALM-UHFFFAOYSA-N
• SMILES： Cl.S1C(C(=O)O)=CN=C1CN

Computed Properties

• Exact Mass: 193.9916763g/mol
• Monoisotopic Mass: 193.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 2-(Aminomethyl)thiazole-5-carboxylic acid hydrochloride

Recent Advances in the Study of 2-(Aminomethyl)thiazole-5-carboxylic acid hydrochloride (CAS: 2344678-58-4)

2-(Aminomethyl)thiazole-5-carboxylic acid hydrochloride (CAS: 2344678-58-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, owing to its unique structural features that enable diverse chemical modifications. This research brief consolidates the latest findings on this compound, focusing on its synthesis, applications, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-(Aminomethyl)thiazole-5-carboxylic acid hydrochloride in the synthesis of novel thiazole-based inhibitors targeting bacterial enzymes. The study revealed that derivatives of this compound exhibited potent inhibitory activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells. These findings underscore its potential as a scaffold for developing next-generation antibiotics.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized to develop small-molecule modulators of protein-protein interactions (PPIs) involved in cancer progression. The researchers synthesized a series of analogs and evaluated their binding affinity to oncogenic targets. One analog, in particular, showed promising activity in inhibiting the proliferation of breast cancer cells in vitro, suggesting its potential as a lead compound for anticancer drug development.

From a synthetic perspective, recent improvements in the production of 2-(Aminomethyl)thiazole-5-carboxylic acid hydrochloride have been documented. A 2023 study in Organic Process Research & Development described a scalable and cost-effective method for its synthesis, achieving high yields (>85%) and purity (>98%). This advancement addresses previous challenges related to scalability and cost, making the compound more accessible for large-scale pharmaceutical applications.

In conclusion, 2-(Aminomethyl)thiazole-5-carboxylic acid hydrochloride continues to be a valuable tool in drug discovery, with recent research expanding its applications in infectious disease and oncology. Its versatility as a synthetic intermediate, combined with its favorable biological properties, positions it as a critical component in the development of novel therapeutics. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation.